Cas no 2229616-59-3 (1-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carbaldehyde)

• Product Name: 1-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carbaldehyde
• CAS No: 2229616-59-3
• MF: C₁₁H₉F₃O₂
• MW: 230.183173894882
• CID: 6071834
• PubChem ID: 165967007
• Update Time: 2025-06-08

1-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carbaldehyde
• EN300-1966782
• 2229616-59-3
• 1-[4-(difluoromethoxy)-2-fluorophenyl]cyclopropane-1-carbaldehyde

• Inchi： 1S/C11H9F3O2/c12-9-5-7(16-10(13)14)1-2-8(9)11(6-15)3-4-11/h1-2,5-6,10H,3-4H2
• InChI Key： BBIFRNMJEYJRQB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1(C=O)CC1)OC(F)F

Computed Properties

• Exact Mass: 230.05546401g/mol
• Monoisotopic Mass: 230.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carbaldehyde

Introduction to 1-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carbaldehyde (CAS No: 2229616-59-3)

1-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carbaldehyde, identified by its CAS number 2229616-59-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both fluorine and difluoromethoxy substituents, which are known for their ability to enhance metabolic stability, binding affinity, and overall pharmacological activity. The cyclopropane ring in its structure introduces unique steric and electronic properties, making it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 1-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carbaldehyde consists of a benzene ring substituted with a fluorophenyl group at the 2-position and a difluoromethoxy group at the 4-position. The aldehyde functionality at the 1-position provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives. This compound's unique structural features have positioned it as a promising candidate for various biological assays and drug discovery programs.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their favorable pharmacokinetic properties. The introduction of fluorine atoms into molecular structures can lead to improved lipophilicity, reduced metabolic degradation, and enhanced binding interactions with biological targets. Specifically, the difluoromethoxy group has been shown to enhance the bioavailability of drug candidates by modulating their solubility and permeability across biological membranes. Similarly, the fluorophenyl moiety contributes to the compound's overall stability and interaction with enzymes and receptors.

The cyclopropane ring in 1-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carbaldehyde is particularly noteworthy due to its rigid three-membered structure. This rigidity can influence the conformational flexibility of the molecule, affecting its binding affinity and pharmacological activity. Cyclopropanes are often employed in medicinal chemistry as bioisosteres to replace more flexible alkyl groups, thereby introducing specific steric constraints that can optimize drug-like properties. The aldehyde group further extends the compound's utility as a synthetic intermediate, allowing for the facile introduction of various functional groups through condensation reactions with nucleophiles.

The synthesis of 1-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carbaldehyde involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the difluoromethoxy group typically requires specialized reagents and catalysts to achieve optimal regioselectivity. Similarly, the installation of the fluorophenyl moiety necessitates careful consideration of reaction pathways to minimize unwanted side products. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

In terms of biological activity, preliminary studies on 1-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carbaldehyde have revealed promising results in several pharmacological assays. The combination of difluoromethoxy, fluorophenyl, and aldehyde functionalities suggests potential applications in areas such as antiviral, anti-inflammatory, and anticancer therapies. For instance, the aldehyde group can be utilized to form Schiff bases or heterocyclic derivatives that exhibit enhanced biological activity. Additionally, the presence of fluorine atoms may contribute to improved selectivity over off-target enzymes or receptors.

The role of computational chemistry in the study of 1-4-(difluoromethoxy) -2-fluorocyclopropane-1-carbaldehyde> has been instrumental in understanding its interactions with biological targets. Molecular modeling techniques have allowed researchers to predict binding affinities and identify key residues involved in receptor interactions. These insights have guided the design of optimized derivatives with improved pharmacological profiles. Furthermore, computational methods have been used to assess metabolic stability and predict potential degradation pathways, aiding in the development of more robust drug candidates.

The impact of fluorine substitution on electronic properties has also been extensively studied. Fluorine atoms are known for their ability to modulate electron density through hyperconjugation and inductive effects. In 1-4-(difluoromethoxy, these effects contribute to altered reactivity at both electrophilic and nucleophilic centers. This modulation can be exploited to fine-tune biological activity by influencing binding interactions or metabolic susceptibility.

The growing body of literature on fluorinated aromatic compounds underscores their significance in modern drug discovery. Researchers continue to explore new synthetic strategies and functionalization patterns to expand their applications. The unique combination of structural features in 1-4-(difluormethoxy

In conclusion, 1-4-(difluormethoxy